Cas no 62014-81-7 (p-Menthane-1,2,8-triol)

p-Menthane-1,2,8-triol structure
p-Menthane-1,2,8-triol structure
Product Name:p-Menthane-1,2,8-triol
CAS No:62014-81-7
MF:C10H20O3
MW:188.264003753662
CID:460654
PubChem ID:186702
Update Time:2025-04-19

p-Menthane-1,2,8-triol Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Hydroxypropan-2-yl)-1-methylcyclohexane-1,2-diol
    • 1,2-Cyclohexanediol, 4-(1-hydroxy-1-methylethyl)-1-methyl-,(1S,2S,4R)-
    • p-Menthane-1,2,8-triol
    • (1S)-1r-Methyl-4t-(α-hydroxy-isopropyl)-cyclohexandiol-(1.2c)
    • (1S:2S:4R)-p-menthanetriol-(1.2.8)
    • (1S:2S:4R)-p-Menthantriol-(1.2.8)
    • CHEBI:171752
    • AKOS022184634
    • (4alpha)-p-Menthane-1alpha,2beta,8-triol
    • 58506-22-2
    • [2-(2-Bromoethyl)phenyl]boronicacid
    • 62014-81-7
    • (1R,2R,4S)-p-Menthane-1,2,8-triol
    • DTXSID30974063
    • 1,2-Cyclohexanediol, 4-(1-hydroxy-1-methylethyl)-1-methyl-
    • Oprea1_854877
    • 4-(1-hydroxy-1-methylethyl)-1-methyl-1,2-cyclohexanediol
    • [ "" ]
    • DB-343987
    • Inchi: 1S/C10H20O3/c1-9(2,12)7-4-5-10(3,13)8(11)6-7/h7-8,11-13H,4-6H2,1-3H3
    • InChI Key: KANCZQSRUGHECB-UHFFFAOYSA-N
    • SMILES: OC1(C)CCC(C(C)(C)O)CC1O

Computed Properties

  • Exact Mass: 188.14100
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Color/Form: Oil
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 287.5±20.0 °C at 760 mmHg
  • Flash Point: 131.8±16.4 °C
  • PSA: 60.69000
  • LogP: 0.66930
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

p-Menthane-1,2,8-triol Security Information

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